Cas no 1056623-91-6 (1-(tert-butoxy)carbonyl-3-(hydroxymethyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-3-(hydroxymethyl)pyrrolidine-3-carboxylic acid
• CAS No: 1056623-91-6
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• MDL: MFCD30259534
• CID: 4741494
• PubChem ID: 57685743
• Update Time: 2026-02-25

1-(tert-butoxy)carbonyl-3-(hydroxymethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Hydroxymethyl)-1-{[(2-methyl-2-propanyl)oxy]carbonyl}-3-pyrrolidinecarboxylic acid
• 1-(tert-butoxy)carbonyl-3-(hydroxymethyl)pyrrolidine-3-carboxylic acid
• 3-Hydroxymethyl-pyrrolidine-1,3-dicarboxylic acid 1-tert-butyl ester
• Z1993016178
• 1-Boc-3-(hydroxymethyl)pyrrolidine-3-carboxylic acid
• 1-t-Butoxycarbonyl-3-(hydroxymethyl)pyrrolidine-3-carboxylic acid
• D95194
• 1-(tert-Butoxycarbonyl)-3-(hydroxymethyl)pyrrolidine-3-carboxylic acid
• CS-0310100
• EN300-247698
• BS-43048
• 1056623-91-6
• MFCD30259534
• 1-Tert-butoxycarbonyl-3-(hydroxymethyl)pyrrolidine-3-carboxylicacid
• SCHEMBL12194260
• 3-(hydroxymethyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• SY274009
• 1-[(tert-butoxy)carbonyl]-3-(hydroxymethyl)pyrrolidine-3-carboxylic acid

• MDL： MFCD30259534
• Inchi： 1S/C11H19NO5/c1-10(2,3)17-9(16)12-5-4-11(6-12,7-13)8(14)15/h13H,4-7H2,1-3H3,(H,14,15)
• InChI Key： LYKXBIYDPYTDKO-UHFFFAOYSA-N
• SMILES： CC(OC(N1CC(C(O)=O)(CO)CC1)=O)(C)C

Computed Properties

• Exact Mass: 245.12632271g/mol
• Monoisotopic Mass: 245.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 87.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 1-(tert-butoxy)carbonyl-3-(hydroxymethyl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-(tert-butoxy)carbonyl-3-(hydroxymethyl)pyrrolidine-3-carboxylic acid (CAS No. 1056623-91-6)

1-(tert-butoxy)carbonyl-3-(hydroxymethyl)pyrrolidine-3-carboxylic acid (CAS No. 1056623-91-6) is a versatile pyrrolidine derivative widely used in pharmaceutical and organic synthesis. This compound features a unique combination of functional groups, including a tert-butoxycarbonyl (Boc) protecting group, a hydroxymethyl moiety, and a carboxylic acid, making it valuable for peptide coupling, drug discovery, and material science applications. Researchers and industries increasingly seek this compound due to its role in prodrug development and bioconjugation strategies, aligning with trends in targeted drug delivery and biocompatible materials.

The structural attributes of CAS No. 1056623-91-6 enable its use as a building block in synthesizing complex molecules. Its Boc group offers stability under acidic conditions, while the hydroxymethyl and carboxylic acid functionalities facilitate further modifications. Recent studies highlight its relevance in cancer therapeutics, where it serves as a linker for antibody-drug conjugates (ADCs)—a hot topic in precision medicine. Additionally, its compatibility with green chemistry principles aligns with the growing demand for sustainable synthesis methods.

From a technical perspective, 1-(tert-butoxy)carbonyl-3-(hydroxymethyl)pyrrolidine-3-carboxylic acid exhibits excellent solubility in polar solvents like DMSO and methanol, which is critical for high-throughput screening in drug discovery. Analytical techniques such as HPLC and NMR confirm its high purity, a key concern for researchers troubleshooting reaction yields or scale-up challenges. FAQs in forums often address its storage conditions (recommended at 2–8°C) and compatibility with amide coupling reagents like HATU or EDC.

The compound’s applications extend to polymer chemistry, where it modifies biodegradable polymers for medical implants. This intersects with the rising interest in 3D-printed biomaterials and tissue engineering. Moreover, its role in protease inhibitor design resonates with searches for antiviral drug precursors, particularly post-pandemic. Patent analyses reveal its inclusion in next-generation kinase inhibitors, addressing queries about small-molecule drug optimization.

In summary, CAS No. 1056623-91-6 bridges multiple disciplines, from medicinal chemistry to material science. Its adaptability to click chemistry and enzymatic catalysis further underscores its utility. As industries prioritize multifunctional intermediates, this compound’s demand is poised to grow, supported by its synthetic flexibility and alignment with cutting-edge research trends.